![molecular formula C8H11N3O2 B1465685 2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid CAS No. 1247367-96-9](/img/structure/B1465685.png)
2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid is not explicitly mentioned in the available resources.Molecular Structure Analysis
The molecular structure of 2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid is characterized by a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. The ethyl group is attached to the pyrimidine ring, and the amino acetic acid group is attached to the 2-position of the pyrimidine ring.Chemical Reactions Analysis
The specific chemical reactions involving 2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid are not detailed in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid are not explicitly detailed in the available resources.Scientific Research Applications
Synthesis and Characterization
New Heterocyclic Derivatives : Research includes the synthesis of new heterocyclic derivatives from 6-methyl 2-thiouracil, which involves reactions to produce compounds like 2-((4-hydroxy-6-methylpyrimidin-2-yl)thio) aceto hydrazide. These compounds are then used to create Schiff bases and 1,3-oxazepine derivatives, identified using spectral methods (Mohammad, Ahmed, & Mahmoud, 2017).
Potential Anticancer Agents : Synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, starting from aminopyrimidine derivatives, has been studied for their effects on cancer cell proliferation and survival in leukemia models (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Crystal Structure Studies : The crystal structure of compounds such as fluroxypyr, which contains a pyridine herbicide and shows interactions like hydrogen bonding and weak π–π interactions, has been examined (Park, Choi, Kwon, & Kim, 2016).
Biological Activity
Antimicrobial Activity : Some newly synthesized compounds, including derivatives of aminopyrimidine, have been screened for their antimicrobial activity against various bacterial strains, showing significant antibacterial activity (Mohammad, Ahmed, & Mahmoud, 2017).
Evaluation of Anti-inflammatory and Analgesic Activities : New pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Some compounds exhibited significant effects in these areas (Nofal, Fahmy, Zarea, & El-Eraky, 2011).
Anticancer Potential : Pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines derived from aminopyrimidine have been explored for their effects on L1210 cells and P388 leukemia in mice, indicating potential anticancer applications (Temple, Wheeler, Comber, Elliott, & Montgomery, 1983).
Safety and Hazards
The safety and hazards associated with 2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid are not detailed in the available resources.
Future Directions
properties
IUPAC Name |
2-[(6-ethylpyrimidin-4-yl)amino]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c1-2-6-3-7(11-5-10-6)9-4-8(12)13/h3,5H,2,4H2,1H3,(H,12,13)(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOOKMQMTCTXRPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC=N1)NCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(6-Ethylpyrimidin-4-yl)amino]acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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